Cas no 2138042-56-3 (3-(3-amino-4-fluorophenyl)benzaldehyde)

• Product Name: 3-(3-amino-4-fluorophenyl)benzaldehyde
• CAS No: 2138042-56-3
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 6069336
• PubChem ID: 165495862
• Update Time: 2025-06-08

3-(3-amino-4-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-fluorophenyl)benzaldehyde
• EN300-1142090
• 2138042-56-3

• Inchi： 1S/C13H10FNO/c14-12-5-4-11(7-13(12)15)10-3-1-2-9(6-10)8-16/h1-8H,15H2
• InChI Key： DYCBHFPWQPVOQE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(3-amino-4-fluorophenyl)benzaldehyde

Professional Introduction to 3-(3-amino-4-fluorophenyl)benzaldehyde (CAS No. 2138042-56-3)

3-(3-amino-4-fluorophenyl)benzaldehyde, identified by the chemical abstracts service number CAS No. 2138042-56-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This aromatic aldehyde features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both an amino group and a fluorine substituent on the benzene ring imparts distinct electronic and steric properties, making it a versatile building block for the development of novel bioactive molecules.

The compound's structure, characterized by a benzaldehyde core attached to a 3-amino-4-fluorophenyl group, positions it as a valuable intermediate in the synthesis of various pharmacophores. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high precision, facilitating the identification of potential therapeutic candidates.

In the realm of medicinal chemistry, 3-(3-amino-4-fluorophenyl)benzaldehyde has been explored as a precursor for molecules targeting neurological disorders. Studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT). These enzymes play crucial roles in the metabolism of neurotransmitters like dopamine and serotonin, making them key targets for treating conditions such as depression and Parkinson's disease. The amino group on the phenyl ring provides a handle for further functionalization, allowing chemists to introduce additional moieties that can enhance pharmacological properties.

Furthermore, the compound's fluorescence properties have been investigated for applications in bioimaging and diagnostics. The benzaldehyde moiety can be conjugated with fluorophores or used in Förster resonance energy transfer (FRET) assays, enabling researchers to visualize cellular processes with high sensitivity. This capability is particularly valuable in drug development pipelines, where monitoring molecular interactions within living cells can provide critical insights into mechanism of action.

Recent research has also highlighted the role of 3-(3-amino-4-fluorophenyl)benzaldehyde in the synthesis of metal-organic frameworks (MOFs). These materials, characterized by their porous structures and tunable properties, have shown promise in various applications, including catalysis and gas storage. The compound's ability to act as a ligand in MOF assembly has been exploited to create materials with enhanced stability and selectivity. Such innovations underscore the broad utility of this intermediate in advanced materials science.

The synthesis of 3-(3-amino-4-fluorophenyl)benzaldehyde typically involves multi-step organic transformations, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both academic research and industrial applications.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic profiles, 3-(3-amino-4-fluorophenyl)benzaldehyde is poised to remain a cornerstone in pharmaceutical innovation. Its unique structural features offer unparalleled flexibility for designing molecules with tailored biological activities. Ongoing studies are exploring its potential in treating inflammatory diseases, cancer, and infectious disorders, further solidifying its importance in modern medicinal chemistry.

The compound's versatility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Researchers are investigating its use as a building block for crop protection agents and advanced materials, demonstrating its broad industrial relevance. As synthetic routes become more efficient and sustainable, the accessibility of 3-(3-amino-4-fluorophenyl)benzaldehyde will likely increase, fostering further innovation across multiple scientific disciplines.

In conclusion, 3-(3-amino-4-fluorophenyl)benzaldehyde (CAS No. 2138042-56-3) is a multifaceted compound with significant implications for drug discovery and material science. Its unique structural attributes and functionalization potential make it an indispensable tool for chemists and biologists alike. As research progresses, new applications and derivatives will continue to emerge, reinforcing its status as a vital component in the chemical toolbox of modern science.